Cas no 1142816-66-7 (ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate)

Ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate is a versatile heterocyclic compound featuring a fused indole scaffold with a ketone functionality at the 4-position and an ester group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. Its partially hydrogenated indole core offers enhanced stability compared to fully aromatic analogs, while the reactive carbonyl and ester groups provide sites for further functionalization. The compound is commonly employed in medicinal chemistry for developing tetrahydroindole-based derivatives, including potential kinase inhibitors and CNS-targeting agents. Its balanced reactivity profile allows for selective modifications under mild conditions, facilitating diverse synthetic applications.
ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate structure
1142816-66-7 structure
Product Name:ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
CAS No:1142816-66-7
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD15475028
CID:1099686
PubChem ID:49853152
Update Time:2025-10-29

ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrahydro-4-oxo-1H-Indole-2-carboxylic acid ethyl ester
    • ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
    • 1142816-66-7
    • ethyl4-oxo-4,5,6,7-tetrahydro-1h-indole-2-carboxylate
    • SCHEMBL2077218
    • Ethyl 4,5,6,7-tetrahydro-4-oxo-1H-indole-2-carboxylate
    • AKOS015966771
    • EN300-207908
    • ethyl 4-oxo-4,5,6,7-tetrahydro-1h-indole-2-carboxylate
    • NCGC00241062-01
    • CS-0142875
    • DB-401285
    • MDL: MFCD15475028
    • Inchi: 1S/C11H13NO3/c1-2-15-11(14)9-6-7-8(12-9)4-3-5-10(7)13/h6,12H,2-5H2,1H3
    • InChI Key: LIDPGDOLSVFKTR-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2=C1C=C(C(=O)OCC)N2

Computed Properties

  • Exact Mass: 207.09
  • Monoisotopic Mass: 207.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.2A^2
  • XLogP3: 1.4

ethyl 4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate Pricemore >>

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